N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2,4-dichlorobenzoate
• InChI: InChI=1S/C16H14Cl2N2O4/c1-22-13-6-3-9(7-14(13)23-2)15(19)20-24-16(21)11-5-4-10(17)8-12(11)18/h3-8H,1-2H3,(H2,19,20)
• InChI Key: ZAJNJOPGAILEKI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)C2=C(C=C(C=C2)Cl)Cl)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)C2=C(C=C(C=C2)Cl)Cl)/N)OC
• Molecular Formula: C16H14Cl2N2O4
• Molecular Weight: 369.2 g/mol

Description

N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide, also known as DCB-OH, is a chemical compound that has been extensively studied for its potential use in scientific research. Its unique chemical structure and properties make it a valuable tool for investigating various biochemical and physiological processes.

Mechanism of Action

The mechanism of action of N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide involves its ability to bind to specific target molecules, such as proteins or enzymes, and modulate their activity. This can lead to changes in cellular signaling pathways and ultimately affect various physiological processes.
Biochemical and Physiological Effects:
N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been shown to have a variety of biochemical and physiological effects, depending on the specific target molecule it interacts with. For example, it has been shown to inhibit the activity of certain enzymes involved in cancer cell growth and proliferation, as well as modulate the activity of proteins involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide in lab experiments is its high specificity for certain target molecules, which allows for precise modulation of their activity. However, one limitation is that its effects may be limited to specific cellular contexts and may not be applicable to all physiological systems.

Future Directions

There are many potential future directions for research involving N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide. One area of interest is the development of new derivatives and analogs of N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide with different chemical properties and target specificities. Additionally, further studies are needed to fully understand the mechanisms of action of N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide and its potential applications in various disease states. Finally, the use of N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide in combination with other drugs or therapies may hold promise for improving treatment outcomes in certain conditions.

Synthesis Methods

N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide can be synthesized using a multi-step process that involves the reaction of 2,4-dichlorobenzoic acid with 3,4-dimethoxyaniline, followed by the addition of various reagents to form the final product. This synthesis method has been optimized over the years to improve the yield and purity of N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide.

Scientific Research Applications

N'-[(2,4-dichlorobenzoyl)oxy]-3,4-dimethoxybenzenecarboximidamide has been used in various scientific research applications, including the study of protein-protein interactions, enzyme activity, and cellular signaling pathways. It has also been used as a fluorescent probe for imaging studies, as well as a tool for drug discovery and development.